3-(2-Pyridyl)aniline

• IUPAC Name: 3-pyridin-2-ylaniline
• InChI: InChI=1S/C11H10N2/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11/h1-8H,12H2
• InChI Key: YLNMGMIEOWFPRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC(=CC=C2)N
• Molecular Formula: C11H10N2
• DSSTOX Substance ID: DTXSID90332665
• Molecular Weight: 170.21 g/mol
• CAS RN: 15889-32-4

Description

3-(2-Pyridyl)aniline is a chemical compound with the molecular formula C11H10N2. It is used in various chemical reactions and has several applications in the field of chemistry.

Synthesis Analysis

The synthesis of 3-(2-Pyridyl)aniline involves complex chemical reactions. One of the challenges in its synthesis is the coupling of 2-pyridyl nucleophiles with (hetero)aryl electrophiles. This process involves traditional cross-coupling processes, modifications to the Suzuki–Miyaura coupling, as well as alternative nucleophilic reagents.

Molecular Structure Analysis

The molecular structure of 3-(2-Pyridyl)aniline is determined by its molecular formula, C11H10N2. The exact mass of the molecule is 170.084396 Da. Further structural analysis can be performed using various spectroscopic techniques.

Chemical Reactions Analysis

3-(2-Pyridyl)aniline participates in various chemical reactions. It is known to be a challenging nucleophile in cross-coupling arylations. The compound’s reactivity and stability are key factors in these reactions.

Physical And Chemical Properties Analysis

3-(2-Pyridyl)aniline has a density of 1.1±0.1 g/cm3, a boiling point of 357.5±25.0 °C at 760 mmHg, and a flash point of 197.3±10.4 °C. It has 2 hydrogen bond acceptors and 2 hydrogen bond donors. Its polar surface area is 39 Å2.

Scientific Research Applications

Synthesis of Advanced Medicinal Compounds

3-(2-Pyridyl)aniline: serves as a precursor in the synthesis of complex medicinal compounds. . The versatility of this compound in creating substituted anilines is crucial for pharmaceutical applications.

Development of Anti-Inflammatory Agents

The compound’s derivatives are significant in the development of anti-inflammatory agents. . This application is vital in the treatment of chronic inflammatory diseases.

Creation of Bioactive Ligands and Chemosensors

3-(2-Pyridyl)aniline: derivatives can undergo Schiff base condensation to form bioactive ligands. These ligands exhibit a range of bioactivities including antibacterial, antiviral, antifungal, and anticancer activities. .

Formation of Pyrimidines

. These pyrimidines have various pharmacological effects and are important in the synthesis of drugs with anti-inflammatory properties.

Catalysis in Organic Synthesis

This compound is also involved in catalytic processes in organic synthesis. .

Synthesis of Nitrogen-Abundant Molecules

3-(2-Pyridyl)aniline: is used extensively for the synthesis of nitrogen-abundant molecules such as polypyridines and complex polyazine molecules. .

Mechanism of Action

Target of Action

3-(2-Pyridyl)aniline is a compound that has been used in the Suzuki–Miyaura coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling reaction, which is widely used in organic chemistry to form carbon-carbon bonds . The primary target of 3-(2-Pyridyl)aniline in this reaction is the palladium catalyst, which facilitates the coupling of the compound with other organic groups .

Mode of Action

In the Suzuki–Miyaura coupling reaction, 3-(2-Pyridyl)aniline interacts with the palladium catalyst through a process known as transmetalation . This is a formally nucleophilic process where the compound is transferred from boron to palladium . The reaction conditions are generally mild and tolerant of various functional groups, making it a versatile method for forming carbon-carbon bonds .

Biochemical Pathways

It is known that pyridine derivatives, such as 3-(2-pyridyl)aniline, can influence a drug’s molecular and physicochemical properties, as well as its intra- and intermolecular interactions . This can lead to improved pharmaceutical profiles, potentially affecting various biochemical pathways .

Pharmacokinetics

It is known that the compound has a molecular weight of 17021 . The compound is also considered to have high gastrointestinal absorption and is a CYP1A2 inhibitor . These properties could impact the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties, and thus its bioavailability .

Result of Action

The primary result of the action of 3-(2-Pyridyl)aniline is the formation of carbon-carbon bonds through the Suzuki–Miyaura coupling reaction . This can lead to the synthesis of a wide range of organic compounds, which can have various molecular and cellular effects depending on their structure and properties .

Action Environment

The action of 3-(2-Pyridyl)aniline can be influenced by various environmental factors. For instance, the Suzuki–Miyaura coupling reaction is typically performed under specific conditions, such as a certain temperature and solvent, which can affect the reaction’s efficiency and the stability of the compound . Additionally, the compound’s action can be influenced by factors such as pH and the presence of other substances in the reaction mixture .

Future Directions

The future directions for the study and application of 3-(2-Pyridyl)aniline are vast. It is a compound of interest in many areas of chemistry, and ongoing research is focused on improving its synthesis, understanding its reactions, and exploring its potential applications.

Synthesis routes and methods I

Procedure details

3-Aminophenylboronic acid hemisulphate (5.58 g, 30 mmol), 2-bromopyridine (2.7 ml, 28 mmol), Pd(PPh3)2Cl2 (100 mg, 0.5 mol %), 2M K2CO3 (50 ml) were refluxed in 1,2-dimethoxyethane (50 ml) for 24 h under N2. The mixture was diluted with CH2Cl2 (100 ml) and washed with sat. NaHCO3 (50 ml). The organic layer was dried (Na2SO4) and the solvent was removed under reduced pressure. Flash-chromatography with CH2Cl2 as eluent gave 3-(2-pyridyl)aniline as a yellow oil, 1.0 g (21%). 3-(2-Pyridyl)aniline was transformed by Method B and Method G (using cyclohexanecarboxaldehyde). M.p. 213-216° C.

Synthesis routes and methods II

Procedure details

To a solution of 2-(3-nitrophenyl)pyridine (prepared as described in J. Chem. Soc. 1958 p. 1759) (12.7 g, 63.5 mmol) in abs. ethanol is added palladium catalyst (1.3 g 5% Pd on activated carbon) and the mixture is hydrogenated at ambient pressure until the hydrogen uptake has ceased. The mixture is filtered through celite and the filtrate is concentrated under reduced pressure. The residue is purified by column-chromatography on silica gel using a mixture of ethyl acetate and petroleum ether (9:1) as the eluent to afford 2f (9.5 g, 88%) as a light brown oil.

Synthesis routes and methods III

Procedure details

2-Bromopyridine (2.00 mL), 3-aminophenylboronic acid (5.40 g) and palladium tetrakistriphenylphosphine (1.2512 g) were added to a mixture of 130 mL of dimethoxyethane and 32 mL of 2.0 M aqueous potassium carbonate under an atmosphere of dry N2. The reaction mixture was heated at 90° C. overnight. The reaction mixture was then cooled to room temperature and diluted with water (300 mL). The resulting precipitate was collected, washed with water and air-dried. The dried material was purified using silica gel chromatography to give 2.75 g of 3-(pyridin-2-yl)benzenamine.